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Compound of Interest

Compound Name: 3-[(4-Bromophenyl)methyl]azetidine

CAS No.: 937616-34-7

Cat. No.: B121579

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the azetidine ring is a privileged scaffold, prized for its ability to impart desirable physicochemical

properties such as improved metabolic stability and aqueous solubility. The precise structural confirmation of novel azetidine-containing compounds

is a critical step in the development pipeline, ensuring the integrity of structure-activity relationship (SAR) studies. This guide provides an in-depth

comparative analysis of the spectroscopic techniques used to elucidate and confirm the structure of 3-[(4-Bromophenyl)methyl]azetidine, a key

intermediate in the synthesis of various bioactive molecules.

This document, authored from the perspective of a Senior Application Scientist, moves beyond a simple recitation of data. It delves into the causality

behind experimental choices, offering field-proven insights to ensure that every analytical step is part of a self-validating workflow. We will explore

the expected outcomes from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy,

comparing them with data from analogous structures to provide a robust framework for structural verification.

The Analytical Workflow: A Multi-faceted Approach to Structural Elucidation
The confirmation of a chemical structure is rarely reliant on a single analytical technique. Instead, a confluence of data from orthogonal methods

provides the highest degree of confidence. For 3-[(4-Bromophenyl)methyl]azetidine, a combination of ¹H NMR, ¹³C NMR, Mass Spectrometry, and

IR Spectroscopy offers a comprehensive characterization.
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Caption: A workflow diagram illustrating the multi-pronged spectroscopic approach to structural confirmation.

¹H NMR Spectroscopy: Mapping the Proton Landscape
Proton NMR (¹H NMR) is arguably the most powerful tool for elucidating the structure of organic molecules in solution. By analyzing the chemical

shift, integration, and multiplicity of proton signals, we can piece together the connectivity of the molecule. For 3-[(4-
Bromophenyl)methyl]azetidine, we anticipate a distinct set of signals corresponding to the azetidine ring protons, the benzylic protons, and the

aromatic protons of the 4-bromophenyl group.

Expected ¹H NMR Data and Comparison with a Non-brominated Analogue:
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Protons
Expected Chemical Shift (δ,
ppm) for 3-[(4-
Bromophenyl)methyl]azetidine

Comparative Chemical Shift (δ,
ppm) for 3-(Benzyl)azetidine

Rationale for a Shift

Aromatic (H-Ar) 7.45 (d, 2H), 7.10 (d, 2H) ~7.30-7.20 (m, 5H)

The bromine atom's electron-

withdrawing nature deshields the

aromatic protons, leading to a

downfield shift. The para-substitution

results in a characteristic doublet of

doublets or two distinct doublets.

Azetidine (CH₂) ~3.60 (t, 2H) ~3.55 (t, 2H)
The electronic effect of the distant

bromine is minimal on these protons.

Azetidine (CH₂) ~3.30 (t, 2H) ~3.25 (t, 2H)

Similar to the other azetidine

protons, a negligible shift is

expected.

Benzylic (CH₂) ~2.80 (d, 2H) ~2.75 (d, 2H)

A slight downfield shift may be

observed due to the overall electron-

withdrawing character of the

bromophenyl group.

Azetidine (CH) ~2.60 (m, 1H) ~2.55 (m, 1H)
Minimal impact from the bromine

substituent is anticipated.

Azetidine (NH) ~2.00 (s, 1H) ~1.95 (s, 1H)

The chemical shift of the N-H proton

can be variable and is dependent on

solvent and concentration.

Experimental Protocol: ¹H NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a

standard 5 mm NMR tube.[1]

Instrument Setup: The ¹H NMR spectrum should be acquired on a 400 MHz or higher field spectrometer to ensure adequate signal dispersion.

Acquisition Parameters:

Number of scans: 16-64 (signal-to-noise dependent).

Relaxation delay: 1-2 seconds.

Pulse width: Calibrated 90-degree pulse.

Spectral width: 0-12 ppm.

Data Processing: Apply a Fourier transform to the acquired free induction decay (FID), followed by phase and baseline correction. Integrate the

signals and reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

¹³C NMR Spectroscopy: Probing the Carbon Framework
Carbon-13 NMR provides complementary information to ¹H NMR, revealing the number of unique carbon environments and their electronic nature.

The presence of the bromine atom will have a noticeable effect on the chemical shifts of the aromatic carbons.

Expected ¹³C NMR Data:
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Carbon Expected Chemical Shift (δ, ppm) Rationale

Aromatic (C-Br) ~121
The carbon directly attached to bromine is

significantly shielded.

Aromatic (CH) ~132
The aromatic CH carbons adjacent to the C-Br will

be slightly deshielded.

Aromatic (CH) ~130
The aromatic CH carbons ortho to the benzyl

group.

Aromatic (C-C) ~140
The quaternary aromatic carbon attached to the

benzyl group.

Azetidine (CH₂) ~55
The two equivalent carbons of the azetidine ring

adjacent to the nitrogen.

Benzylic (CH₂) ~38 The benzylic carbon.

Azetidine (CH) ~35 The methine carbon of the azetidine ring.

Experimental Protocol: ¹³C NMR Spectroscopy
Sample Preparation: Use the same sample prepared for ¹H NMR analysis.

Instrument Setup: Acquire the spectrum on the same spectrometer used for ¹H NMR.

Acquisition Parameters:

A proton-decoupled pulse sequence (e.g., zgpg30) should be used to simplify the spectrum to single lines for each carbon.

Number of scans: 512-2048 (due to the low natural abundance of ¹³C).

Relaxation delay: 2-5 seconds.

Data Processing: Process the data similarly to the ¹H NMR spectrum, referencing to the deuterated solvent signal.

Mass Spectrometry: Unveiling Molecular Weight and Fragmentation
Mass spectrometry is indispensable for determining the molecular weight of a compound and gaining structural insights through its fragmentation

pattern. For 3-[(4-Bromophenyl)methyl]azetidine, the presence of bromine is a key diagnostic feature due to its two abundant isotopes, ⁷⁹Br and

⁸¹Br, which exist in a roughly 1:1 ratio.[2][3][4] This results in a characteristic M+2 peak in the mass spectrum.[2][3][4]

Expected Mass Spectrometry Data:

Ion Expected m/z Interpretation

[M]⁺ 225 Molecular ion with ⁷⁹Br.

[M+2]⁺ 227
Molecular ion with ⁸¹Br, with an intensity nearly

equal to the M⁺ peak.[3][4]

[M-C₃H₆N]⁺ 170/172 Loss of the azetidine ring fragment.

[C₇H₆Br]⁺ 169/171 Bromobenzyl cation, a likely prominent fragment.

[C₄H₈N]⁺ 70 Azetidin-3-ylmethyl cation.

digraph "MS_Fragmentation" {

graph [rankdir="TB", splines=ortho, nodesep=0.4];

node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];
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edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

"M" [label="[M]⁺˙ (m/z 225/227)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

"F1" [label="[C₇H₆Br]⁺ (m/z 169/171)"];

"F2" [label="[C₄H₈N]⁺ (m/z 70)"];

"F3" [label="[M-C₃H₆N]⁺ (m/z 170/172)"];

"M" -> "F1" [label="Loss of C₄H₇N radical"];

"M" -> "F2" [label="Loss of C₇H₆Br radical"];

"M" -> "F3" [label="Loss of azetidine ring"];

}

Caption: Predicted major fragmentation pathways for 3-[(4-Bromophenyl)methyl]azetidine in mass spectrometry.

Experimental Protocol: Mass Spectrometry
Sample Introduction: Introduce a dilute solution of the compound (in a volatile solvent like methanol or acetonitrile) into the mass spectrometer via

direct infusion or coupled to a liquid chromatograph.

Ionization: Utilize a soft ionization technique such as Electrospray Ionization (ESI) to preserve the molecular ion. Electron Impact (EI) can also be

used to induce more extensive fragmentation for structural analysis.

Mass Analysis: Acquire the spectrum over a mass range of m/z 50-500.

Data Interpretation: Analyze the resulting spectrum for the molecular ion peak and its isotopic pattern, as well as characteristic fragment ions.

Infrared Spectroscopy: Identifying Functional Groups
Infrared (IR) spectroscopy is a rapid and simple technique for identifying the presence of specific functional groups in a molecule. The vibrational

frequencies of bonds provide a molecular "fingerprint".[5]

Expected IR Absorption Bands:

Functional Group Expected Wavenumber (cm⁻¹) Vibration Type

N-H (Azetidine) 3300-3500 Stretching (secondary amine)

C-H (Aromatic) 3000-3100 Stretching

C-H (Aliphatic) 2850-2960 Stretching

C=C (Aromatic) 1450-1600 Stretching

C-N (Azetidine) 1000-1250 Stretching

C-Br 500-600 Stretching

The C-N stretching of the azetidine ring is a key indicator.[6] The C-Br stretching vibration is expected at a low wavenumber due to the mass of the

bromine atom.[7]

Experimental Protocol: IR Spectroscopy
Sample Preparation: Prepare the sample as a thin film on a salt plate (e.g., NaCl or KBr) by dissolving a small amount of the compound in a

volatile solvent and allowing the solvent to evaporate. Alternatively, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

Data Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands and correlate them to the functional groups present in the molecule.
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Conclusion
The structural confirmation of 3-[(4-Bromophenyl)methyl]azetidine is a clear-cut process when a systematic and multi-technique spectroscopic

approach is employed. The expected data presented in this guide, derived from foundational spectroscopic principles and comparison with related

structures, provides a robust template for researchers. The characteristic isotopic signature of bromine in the mass spectrum, coupled with the

distinct patterns in the ¹H and ¹³C NMR spectra and the tell-tale absorptions in the IR spectrum, collectively provide irrefutable evidence for the

compound's structure. By adhering to the detailed experimental protocols and understanding the underlying principles, scientists can confidently and

efficiently verify the integrity of their synthesized molecules, paving the way for subsequent stages of drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures.

While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every

specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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